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Compound of Interest

Compound Name: BD-1008 dihydrobromide

Cat. No.: B2803416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BD-1008 dihydrobromide is a potent and selective sigma receptor antagonist, exhibiting high

affinity for the sigma-1 (σ1) receptor and moderate selectivity over the sigma-2 (σ2) receptor.[1]

[2][3][4][5] As a crucial tool in neuroscience and pharmacology research, it is instrumental in

studying the roles of sigma receptors in various physiological and pathological processes,

including addiction, neurotoxicity, and learning and memory.[1][2][4] Proper preparation of BD-
1008 dihydrobromide solutions is critical to ensure experimental reproducibility and accuracy.

These application notes provide detailed protocols for the preparation of stock and working

solutions of BD-1008 dihydrobromide for both in vitro and in vivo studies.

Physicochemical and Binding Properties
A summary of the key physicochemical and binding affinity data for BD-1008 dihydrobromide
is presented in the tables below for easy reference.

Table 1: Physicochemical Properties of BD-1008 Dihydrobromide
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Property Value Reference

Chemical Name

N-[2-(3,4-

Dichlorophenyl)ethyl]-N-

methyl-2-(1-

pyrrolidinyl)ethylamine

dihydrobromide

[2][6]

CAS Number 138356-09-9 [1][2][3][6][7][8]

Molecular Formula C₁₅H₂₂Cl₂N₂ · 2HBr [2][6]

Molecular Weight 463.08 g/mol [6]

Appearance Solid [2]

Purity ≥99% [2][7]

Table 2: Binding Affinity of BD-1008 Dihydrobromide

Receptor Target Kᵢ (nM) Reference

Sigma-1 (σ1) 2 [1][2][3][5][9]

Sigma-2 (σ2) 8 [1]

Dopamine D2 Receptor 1112 [1]

Dopamine Transporter (DAT) >10000 [1]

Solubility and Storage
Proper storage and handling of BD-1008 dihydrobromide are essential to maintain its stability

and activity.

Table 3: Solubility Data for BD-1008 Dihydrobromide
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Solvent Solubility Notes Reference

Water 50 mM - [2][6][8]

DMSO
50 mg/mL (107.97

mM)

Requires sonication;

hygroscopic
[1]

Table 4: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid (Powder) -20°C ≥ 4 years [1][2][9]

Stock Solution in

DMSO
-80°C 6 months [1]

Stock Solution in

DMSO
-20°C 1 month [1]

Signaling Pathway
BD-1008 acts as an antagonist at sigma-1 receptors. The sigma-1 receptor is a chaperone

protein located at the endoplasmic reticulum (ER)-mitochondria interface that modulates a

variety of cellular signaling pathways, including calcium signaling, ion channel activity, and

cellular stress responses.[10][11][12][13][14] By blocking the sigma-1 receptor, BD-1008 can

inhibit these downstream effects, making it a valuable tool for investigating the therapeutic

potential of sigma-1 receptor modulation in various diseases.
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Caption: BD-1008 antagonizes the sigma-1 receptor, modulating calcium signaling.
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The following protocols provide a step-by-step guide for the preparation of BD-1008
dihydrobromide solutions.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

BD-1008 dihydrobromide (MW: 463.08 g/mol )

Anhydrous or newly opened DMSO (Dimethyl sulfoxide)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Ultrasonic bath

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of BD-1008
dihydrobromide powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.63 mg of the compound. Calculation: 10 mmol/L * 1 L/1000 mL * 463.08 g/mol * 1000

mg/g = 4.63 mg/mL

Dissolution: Add the weighed BD-1008 dihydrobromide to a sterile tube. Using a calibrated

pipette, add the calculated volume of DMSO. For 4.63 mg, add 1 mL of DMSO.

Sonication: Tightly cap the tube and place it in an ultrasonic bath. Sonicate the solution until

the compound is completely dissolved.[1] Note that DMSO is hygroscopic and can absorb

water, which may affect solubility; therefore, use newly opened or anhydrous DMSO.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
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Protocol 2: Preparation of Working Solutions for In Vitro
Experiments
Materials:

10 mM BD-1008 dihydrobromide stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

Sterile tubes and pipette tips

Procedure:

Thawing the Stock Solution: Thaw the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the desired cell culture

medium or buffer to achieve the final working concentration.

Example for a 10 µM working solution: To prepare 1 mL of a 10 µM working solution, add 1

µL of the 10 mM stock solution to 999 µL of the medium/buffer.

Calculation: V₁ = (C₂ * V₂) / C₁ = (10 µM * 1000 µL) / 10000 µM = 1 µL

Mixing: Gently vortex or pipette up and down to ensure thorough mixing.

Application: The freshly prepared working solution is now ready for use in cell-based assays.

Note that if using water as the solvent for the stock solution, it is recommended to filter and

sterilize the working solution with a 0.22 µm filter before use.[1]
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Caption: Workflow for preparing BD-1008 dihydrobromide solutions.
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Protocol 3: Preparation of Dosing Solutions for In Vivo
Experiments
Materials:

BD-1008 dihydrobromide powder

Sterile saline (0.9% NaCl) or other appropriate vehicle

Sterile vials

Calibrated analytical balance

Vortex mixer and/or ultrasonic bath

Syringes and needles

Procedure:

Vehicle Selection: Choose a suitable vehicle for administration (e.g., intraperitoneal,

intravenous). Sterile saline is commonly used.

Calculation of Required Amount: Calculate the total amount of BD-1008 dihydrobromide
needed based on the desired dose (e.g., mg/kg), the weight of the animals, and the dosing

volume.

Example: For a 10 mg/kg dose in a 25 g mouse with a dosing volume of 10 mL/kg:

Dose per mouse = 10 mg/kg * 0.025 kg = 0.25 mg

Concentration of dosing solution = 10 mg/kg / 10 mL/kg = 1 mg/mL

Dissolution: Weigh the calculated amount of BD-1008 dihydrobromide and dissolve it in the

appropriate volume of sterile vehicle. Sonication may be required to aid dissolution.

Sterilization: If necessary, filter the final dosing solution through a 0.22 µm syringe filter into a

sterile vial to ensure sterility.
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Administration: The solution is now ready for administration to the animals.

Concluding Remarks
The protocols outlined in these application notes are intended to serve as a comprehensive

guide for the preparation of BD-1008 dihydrobromide solutions. Adherence to these

guidelines will help ensure the consistency and reliability of experimental results. Researchers

should always consult the specific product datasheet for their batch of BD-1008
dihydrobromide and adhere to all laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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